4-Ethoxycarbonyl-5-methyl-3-(2-fluoro-5-iodophenyl)isoxazole

• Molecular Formula: C13H11FINO3
• Molecular Weight: 375.13 g/mol
• IUPAC Name: ethyl 3-(2-fluoro-5-iodophenyl)-5-methyl-1,2-oxazole-4-carboxylate
• InChI: InChI=1S/C13H11FINO3/c1-3-18-13(17)11-7(2)19-16-12(11)9-6-8(15)4-5-10(9)14/h4-6H,3H2,1-2H3
• InChI Key: FMJKTSYJVDKBEO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(ON=C1C2=C(C=CC(=C2)I)F)C

Description

4-Ethoxycarbonyl-5-methyl-3-(2-fluoro-5-iodophenyl)isoxazole is a useful research compound. Its molecular formula is C13H11FINO3 and its molecular weight is 375.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-fluoro-5-iodobenzoyl chloride oxime (2.24 g, 7.48 mmol) and ethyl-2-butynoate (1.74 ml, 14.96 mmol, 2 eq.) in Et2O (28 ml) under N2 stirring at 0-5° C., was added dropwise a solution of Et3N (1.35 ml, 9.72 mmol, 1.3 eq) in Et2O (3.6 ml) over 1 h. Reaction was allowed to warm to room temperature and stirred overnight. It was then partitioned between Et2O and H2O, washed with brine, dried (MgSO4), filtered, and concentrated. The crude residue was chromatographed on silica gel using (1-10%) ethyl acetate in hexanes to give the title compound (2.06 g, 73%).